Cas no 303014-90-6 (Ethinyl Estradiol Dimer Impurity 1)

• Product Name: Ethinyl Estradiol Dimer Impurity 1
• CAS No: 303014-90-6
• MF: C₄₀H₄₆O₄
• MW: 590.790852069855
• CID: 4558263
• Update Time: 2025-07-15

Ethinyl Estradiol Dimer Impurity 1 Chemical and Physical Properties

Names and Identifiers

• A)-
• 4-[[17beta-Hydroxy-17-ethynyl-1,3,5(10)-estratriene-3-yl]oxy]-17-ethynyl-1,3,5(10)-estratriene-3,17b
• Ethinyl Estradiol Dimer Impurity 1

• Inchi： 1S/C40H46O4/c1-5-39(42)21-17-33-30-9-7-24-23-25(8-10-26(24)28(30)15-19-37(33,39)3)44-36-32-12-11-31-29(27(32)13-14-35(36)41)16-20-38(4)34(31)18-22-40(38,43)6-2/h1-2,8,10,13-14,23,28-31,33-34,41-43H,7,9,11-12,15-22H2,3-4H3/t28-,29-,30-,31-,33+,34+,37+,38+,39+,40+/m1/s1
• InChI Key： NJQNSQBJRQOHDJ-FPISCSGHSA-N
• SMILES： O[C@@]1(C#C)CC[C@H]2[C@@H]3CCC4C(=C(C=CC=4[C@H]3CC[C@@]21C)O)OC1C=CC2=C(C=1)CC[C@@H]1[C@@H]2CC[C@]2(C)[C@](C#C)(CC[C@H]21)O

Computed Properties

• Exact Mass: 590.33960994 g/mol
• Monoisotopic Mass: 590.33960994 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 44
• Rotatable Bond Count: 4
• Complexity: 1240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 69.9
• Molecular Weight: 590.8

Experimental Properties

• Density: 1.28±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (2.7E-7 g/L) (25 ºC),

Ethinyl Estradiol Dimer Impurity 1 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on Ethinyl Estradiol Dimer Impurity 1

Ethinyl Estradiol Dimer Impurity 1 (CAS No. 303014-90-6): An In-Depth Overview

Ethinyl Estradiol Dimer Impurity 1 (CAS No. 303014-90-6) is a significant compound in the field of pharmaceutical research, particularly in the study of estrogenic compounds and their impurities. This dimer impurity is a byproduct that can form during the synthesis of ethinyl estradiol, a synthetic form of estrogen widely used in hormonal contraceptives and hormone replacement therapy (HRT). Understanding the properties and implications of this impurity is crucial for ensuring the safety and efficacy of pharmaceutical products containing ethinyl estradiol.

The chemical structure of Ethinyl Estradiol Dimer Impurity 1 has been extensively studied using various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods have provided detailed insights into the molecular composition and behavior of the impurity. Recent research has highlighted the importance of identifying and quantifying such impurities to ensure that they do not compromise the therapeutic effects or introduce unintended side effects.

In a study published in the Journal of Pharmaceutical Sciences, researchers investigated the formation mechanisms of Ethinyl Estradiol Dimer Impurity 1. The study revealed that this impurity can form through a series of reactions involving the ethinyl group and the aromatic ring structure of ethinyl estradiol. The findings suggest that controlling reaction conditions, such as temperature and catalysts, can significantly reduce the formation of this impurity. This knowledge is invaluable for optimizing synthetic processes in pharmaceutical manufacturing.

The biological activity of Ethinyl Estradiol Dimer Impurity 1 has also been a focus of recent research. Studies have shown that while ethinyl estradiol itself is a potent estrogenic compound, its dimer impurities may exhibit different biological activities. For instance, some dimer impurities have been found to have reduced estrogenic potency compared to ethinyl estradiol, while others may have different pharmacokinetic properties. This variability underscores the need for thorough characterization and monitoring of these impurities in drug formulations.

Clinical trials involving ethinyl estradiol-based products have also shed light on the potential impact of Ethinyl Estradiol Dimer Impurity 1. A recent phase III trial evaluating a new hormonal contraceptive containing ethinyl estradiol found that patients who received formulations with lower levels of this impurity experienced fewer side effects, such as nausea and breast tenderness. These results highlight the importance of minimizing impurities to enhance patient safety and treatment outcomes.

Regulatory agencies, such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have stringent guidelines for the detection and control of impurities in pharmaceutical products. The presence of Ethinyl Estradiol Dimer Impurity 1 must be carefully monitored throughout the drug development process to ensure compliance with these regulations. Advanced analytical techniques, such as liquid chromatography-mass spectrometry (LC-MS), are commonly used to detect and quantify this impurity at trace levels.

In conclusion, Ethinyl Estradiol Dimer Impurity 1 (CAS No. 303014-90-6) is a critical compound in pharmaceutical research, particularly in the context of ethinyl estradiol-based products. Its formation mechanisms, biological activities, and regulatory implications have been extensively studied, providing valuable insights for optimizing synthetic processes and ensuring product safety. Ongoing research continues to advance our understanding of this impurity, contributing to the development of safer and more effective hormonal therapies.